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Introduction

G protein-coupled receptor 142 (GPR142) is a promising therapeutic target, particularly for type
2 diabetes, due to its role in glucose-dependent insulin secretion.[1][2] This document provides
detailed application notes and protocols for various cell-based assays designed to identify and
characterize GPR142 agonists. The assays described herein are essential tools for screening
compound libraries and advancing drug discovery programs targeting this receptor.

GPR142 is known to couple to multiple G protein signaling pathways, primarily Gg and Gi, and
potentially Gs.[3][4][5] Agonist binding to GPR142 initiates a cascade of intracellular events that
can be measured using a variety of assay formats. The choice of assay depends on the
specific signaling pathway of interest and the desired throughput.

GPR142 Signaling Pathways

Activation of GPR142 by an agonist, such as the endogenous ligand L-Tryptophan or synthetic
compounds, triggers distinct downstream signaling cascades.[2][3] The primary pathways
involve the activation of Gq and Gi proteins.[3][4] Gq activation stimulates phospholipase C
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(PLC), leading to the production of inositol triphosphate (IP3) and subsequent accumulation of
its more stable metabolite, inositol monophosphate (IP1).[3][6] The Gi pathway, on the other
hand, inhibits adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (CAMP)
levels.[4] Some evidence also suggests a potential coupling to Gs, which would lead to an
increase in CAMP.[5] Furthermore, the combined activation of both Gg and Gi pathways can
lead to the phosphorylation of extracellular signal-regulated kinase (ERK).[3][4]
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General Experimental Workflow

The following diagram illustrates a typical workflow for performing cell-based assays for
GPR142 activation. The process begins with cell preparation and plating, followed by
compound addition and incubation. The final step involves signal detection and data analysis to
determine the potency and efficacy of test compounds.
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Data Presentation: Agonist Potency at Human
GPR142

The following table summarizes the potency (EC50) of known GPR142 agonists in various cell-
based assays. The data is compiled from studies using HEK293 cells recombinantly expressing
human GPR142.[4]

95% )
. . Relative Emax
Assay Type Agonist EC50 (nM) Confidence (%)
(1)
Interval (nM)
IP-One (Gq) L-Tryptophan 28000 18000 - 45000 100
Compound A 3.6 25-53 98
cAMP (Gi) L-Tryptophan 11000 7200 - 17000 100
Compound A 1.8 1.2-28 97
ERK
_ L-Tryptophan 27000 16000 - 45000 100
Phosphorylation
Compound A 6.2 35-11 103
Dynamic Mass
Compound A 1.4 0.8-23 100

Redistribution

Experimental Protocols
IP-One Assay for Gq Pathway Activation

This assay quantifies the accumulation of inositol monophosphate (IP1), a stable downstream
metabolite of the Gq signaling cascade.[6][7] The protocol is based on Homogeneous Time-
Resolved Fluorescence (HTRF).[8][9]

Materials:
o HEK?293 cells stably expressing human GPR142

e Cell culture medium (e.g., Ham's F12, 10% FBS)
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Assay plates (white, 384-well)

IP-One HTREF kit (containing IP1-d2 conjugate, anti-IP1-Cryptate Tb, and lysis buffer)

Stimulation buffer (containing 50 mM LiCl)

Test compounds and reference agonist (e.g., Compound A)

HTRF-compatible plate reader

Protocol:

o Cell Plating:

[¢]

Culture HEK293-hGPR142 cells to ~80% confluency.

[e]

Harvest cells and resuspend in cell culture medium.

o

Plate 10,000 cells per well in a 384-well plate.

[¢]

Incubate plates for 24 hours at 37°C, 5% CO2.[8]
e Compound Preparation:
o Prepare serial dilutions of test compounds and reference agonist in stimulation buffer.
e Cell Stimulation:
o Carefully remove the culture medium from the wells.
o Add 10 pL of the compound dilutions to the respective wells.
o Incubate for 60 minutes at 37°C.[7][8]
» Detection:
o Add 5 uL of IP1-d2 conjugate solution to each well.

o Add 5 pL of anti-IP1-Cryptate Tb solution to each well.
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o Incubate for 60 minutes at room temperature, protected from light.[3]

o Data Acquisition:

o Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620
nm (excitation at 320 nm).[8]

o Calculate the ratio of the emission signals (665/620) and use this to determine the
concentration of IP1 produced.

cAMP Assay for Gi/Gs Pathway Activation

This protocol measures changes in intracellular cAMP levels, which decrease upon Gi
activation or increase upon Gs activation. The assay can be performed using various
commercial kits, such as those based on HTRF or luminescence (e.g., CAMP-Glo™).[10][11]

Materials:
o HEK293 cells stably expressing human GPR142
 Cell culture medium
o Assay plates (white, 384-well)
e CAMP assay kit (e.g., CAMP-Glo™ Assay from Promega)
e Forskolin (to stimulate cAMP production for Gi assays)
e Test compounds and reference agonist
e Luminometer
Protocol (for Gi-coupled inhibition of forskolin-stimulated cAMP):
o Cell Plating:
o Plate cells as described in the IP-One assay protocol.

e Compound Treatment:
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o Prepare serial dilutions of test compounds.

o Add compounds to the cells and pre-incubate for 15-30 minutes.

e Stimulation:

o Add forskolin (e.g., 5 UM final concentration) to all wells (except negative control) to induce
CAMP production.[4]

o Incubate for an appropriate time (e.g., 30 minutes) at 37°C.
o Detection (using cCAMP-Glo™ Assay):
o Add cAMP-Glo™ Lysis Buffer to lyse the cells and release cAMP.
o Add cAMP-Glo™ Detection Solution containing protein kinase A (PKA).

o Add Kinase-Glo® Reagent to terminate the PKA reaction and detect the remaining ATP via
a luciferase reaction.[10]

o Data Acquisition:
o Read the luminescence signal using a plate reader.

o Adecrease in luminescence corresponds to an increase in CAMP (as ATP is consumed),
and vice-versa. For a Gi-coupled receptor, agonist activity will result in a higher
luminescence signal compared to forskolin alone.

Dynamic Mass Redistribution (DMR) Assay

DMR is a label-free technology that measures the redistribution of cellular mass in response to
receptor activation.[12][13] This integrated cellular response provides a phenotypic profile of
compound activity.[4][14]

Materials:
o HEK?293 cells stably expressing human GPR142

o Assay medium (e.g., serum-free cell culture medium)
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o Epic® 384-well biosensor microplates

e Test compounds and reference agonist

e DMR instrument (e.g., Corning® Epic® System)

Protocol:

Cell Plating:

o Seed 16,000 cells per well in an Epic® 384-well microplate.[15]

o Incubate for 18-24 hours at 37°C, 5% CO2.[15]

Assay Preparation:

o On the day of the assay, wash the cells with assay medium.

o Allow the plate to equilibrate to the assay temperature (e.g., 26°C) within the DMR
instrument.[16]

Baseline Reading:

o Establish a stable baseline reading for each well for approximately 10-20 minutes.

Compound Addition and Signal Detection:

o Prepare serial dilutions of test compounds in assay medium.

o Use the instrument's integrated liquid handler to add the compounds to the wells.

o Immediately begin recording the DMR signal in real-time for 1-2 hours.[13][14]

o Data Analysis:

o The instrument software measures the ligand-induced shift in resonant wavelength (in
picometers).[16]

o Analyze the kinetic response curves to determine agonist potency and efficacy.
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Conclusion

The cell-based assays outlined in this document provide a robust framework for the discovery
and characterization of GPR142 modulators. The choice of assay should be guided by the
specific research question, whether it is high-throughput screening or detailed pharmacological
profiling of lead compounds. By leveraging these diverse methodologies, researchers can
effectively probe the complex signaling of GPR142 and accelerate the development of novel
therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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